Cas no 157869-02-8 (Cinnoline, 4-bromo-3-(2,4,5-trimethylphenyl)-)

• Product Name: Cinnoline, 4-bromo-3-(2,4,5-trimethylphenyl)-
• CAS No: 157869-02-8
• MF: C₁₇H₁₅BrN₂
• MW: 327.218403100967
• CID: 1336606
• Update Time: 2024-08-18

Cinnoline, 4-bromo-3-(2,4,5-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Cinnoline, 4-bromo-3-(2,4,5-trimethylphenyl)-

• Inchi： 1S/C17H15BrN2/c1-10-8-12(3)14(9-11(10)2)17-16(18)13-6-4-5-7-15(13)19-20-17/h4-9H,1-3H3
• InChI Key： GKNBIUOYAYQFCT-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C(Br)C(C2=CC(C)=C(C)C=C2C)=N1

Computed Properties

• Exact Mass: 326.04195

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• Boiling Point: 424.1±37.0 °C(Predicted)
• PSA: 25.78
• pka: -0.39±0.10(Predicted)